Cas no 1903704-22-2 (4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid
• CAS No: 1903704-22-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5172561
• PubChem ID: 117541677
• Update Time: 2025-10-28

4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 4-methyl-2-(methylamino)-
• 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-3-4(5(9)10)11-6(7-2)8-3/h1-2H3,(H,7,8)(H,9,10)
• InChI Key： QBFHKMCWQPZXMT-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1NC

Additional information on 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid (CAS No. 1903704-22-2)

The compound 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid (CAS No. 1903704-22-2) is a specialized organic molecule featuring a unique oxazole core structure. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The presence of both methylamino and carboxylic acid functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel small-molecule therapeutics in treating diseases like cancer and metabolic disorders.

In recent years, the search for bioactive heterocycles has surged, with 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid emerging as a promising candidate. Its structural motif is often explored in medicinal chemistry for designing kinase inhibitors and antimicrobial agents. The compound’s CAS No. 1903704-22-2 is frequently queried in scientific databases, reflecting its growing relevance. Additionally, its potential use in green chemistry applications aligns with the global push for sustainable synthesis methods, a topic highly searched in academic and industrial circles.

The oxazole ring system in 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid is known for its stability and ability to participate in diverse chemical reactions. This property is critical for developing high-value intermediates in organic synthesis. The compound’s methylamino group enhances its nucleophilic character, enabling selective modifications, while the carboxylic acid moiety offers opportunities for further derivatization. Such features make it a hotspot for researchers investigating structure-activity relationships (SAR) in drug design.

From an industrial perspective, scalability and purity of CAS No. 1903704-22-2 are frequently discussed topics. Manufacturers and suppliers emphasize advanced purification techniques like HPLC and crystallization to meet the stringent requirements of pharmaceutical-grade materials. The compound’s solubility profile and stability under various conditions are also key considerations for formulators, as these factors directly impact its utility in preclinical studies.

Another trending angle is the integration of AI-driven drug discovery tools to explore the potential of 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches is a hot topic in cheminformatics forums, where users often search for "optimization of oxazole derivatives" or "predictive modeling for heterocycles."

In summary, 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylic acid (CAS No. 1903704-22-2) represents a multifaceted compound with broad applications in life sciences and material chemistry. Its unique structure, combined with evolving research trends, positions it as a critical subject for future innovations in targeted therapy and sustainable chemistry.